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Compound of Interest

Compound Name: 4-iodo-3-methoxy-1H-pyrazole

Cat. No.: B2860686 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 4-Iodo-3-Methoxy-1H-
Pyrazole

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals on the safe handling, storage, and strategic application of

4-iodo-3-methoxy-1H-pyrazole. As a pivotal building block in modern synthetic chemistry,

understanding its properties is paramount for ensuring laboratory safety and achieving

successful experimental outcomes. This document synthesizes established safety protocols

with insights into the compound's chemical reactivity, providing a framework for its effective

utilization.

Hazard Identification and Toxicological Profile
While a specific, comprehensive toxicological profile for 4-iodo-3-methoxy-1H-pyrazole is not

extensively documented, a robust hazard assessment can be extrapolated from safety data for

structurally similar compounds, such as 4-iodopyrazole.[1][2] The primary hazards are

associated with its irritant properties and potential harm if ingested or inhaled.

Organic iodine compounds, in general, can present unique hazards. They may be volatile and

can be absorbed through the skin.[3][4] In the event of combustion, they can produce

hazardous gases, including hydrogen iodide.[5] Therefore, treating 4-iodo-3-methoxy-1H-
pyrazole with a high degree of caution is a critical first step in its handling.

Table 1: GHS Hazard Classification (Extrapolated from 4-Iodopyrazole Analogs)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[2][6][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][6][7]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1][2][6][7]

| Specific target organ toxicity (single exposure) | Category 3 | H335: May cause respiratory

irritation[1][2][6][7] |

Prudent Practices for Safe Handling
A self-validating safety protocol is built on the principle of minimizing exposure through a multi-

layered approach encompassing engineering controls, personal protective equipment (PPE),

and meticulous handling techniques.

Engineering Controls
The primary engineering control for handling this compound is a certified chemical fume hood.

This is non-negotiable. The fume hood provides critical protection against the inhalation of fine

dust particles and potential vapors. For weighing procedures, a ventilated balance enclosure or

a powder containment hood should be used to prevent the aerosolization of the solid

compound.[8] All manipulations, including transfers, dissolutions, and additions to reaction

vessels, must be conducted within the fume hood.

Personal Protective Equipment (PPE)
Appropriate PPE is the second line of defense and must be worn at all times when handling 4-
iodo-3-methoxy-1H-pyrazole.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and

airborne particles. A face shield should be worn over goggles during procedures with a

higher risk of splashing.[1]
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Hand Protection: Chemically resistant gloves, such as nitrile, are required. It is crucial to

inspect gloves for any signs of degradation or puncture before use. Gloves should be

removed using the proper technique to avoid skin contact and disposed of as contaminated

waste after the task is complete.[8]

Body Protection: A flame-resistant laboratory coat must be worn and fully fastened.

Respiratory Protection: For situations where engineering controls may not be sufficient, such

as cleaning up a large spill, a NIOSH-approved respirator with cartridges appropriate for

organic vapors and particulates should be used.[8]

Standard Handling Workflow
The causality behind a safe handling workflow is to create a systematic process that minimizes

the potential for exposure at each step.
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Caption: Workflow for handling 4-iodo-3-methoxy-1H-pyrazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2860686?utm_src=pdf-body-img
https://www.benchchem.com/product/b2860686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2860686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability Considerations
Proper storage is essential to maintain the integrity of 4-iodo-3-methoxy-1H-pyrazole and

prevent degradation.

Conditions: The compound should be stored in a tightly sealed container in a cool, dry, and

dark place.[9] An inert atmosphere (e.g., under argon or nitrogen) is recommended to

prevent potential degradation from air and moisture.[9]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][5]

Thermal Stability: While many pyrazole-based compounds exhibit good thermal stability, the

stability of halogenated heterocycles can vary.[10][11] It is prudent to avoid exposure to high

temperatures. Any decomposition may release hazardous iodine-containing vapors.

Spill Management and Waste Disposal
Spill Protocol
In the event of a spill, a calm and systematic response is crucial.

Evacuate & Alert: Evacuate all non-essential personnel from the immediate area and alert

colleagues and the lab supervisor.

Isolate: Prevent the spill from spreading. If the substance is a solid, avoid creating dust.

PPE: Don appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

Containment & Cleanup: For a solid spill, gently cover with an inert absorbent material like

vermiculite or sand. Carefully sweep the material into a designated, labeled waste container.

Avoid dry sweeping, which can generate dust.[8]

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g.,

isopropanol, acetone), followed by soap and water. All cleaning materials must be disposed

of as hazardous waste.

Waste Disposal
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All waste containing 4-iodo-3-methoxy-1H-pyrazole, including unused product, contaminated

consumables (gloves, wipes), and reaction residues, must be treated as hazardous waste. It

should be collected in a clearly labeled, sealed container and disposed of through an approved

chemical waste program in accordance with local and national regulations.[1]

Reactivity Profile and Synthetic Utility
Understanding the compound's reactivity is key to its effective use in research. The primary

value of 4-iodo-3-methoxy-1H-pyrazole in drug discovery lies in the strategic placement of the

iodine atom.[12][13] The carbon-iodine bond is relatively weak, making it an excellent leaving

group and a versatile handle for forming new carbon-carbon and carbon-heteroatom bonds.

This reactivity is most powerfully exploited in palladium-catalyzed cross-coupling reactions,

which are foundational in modern medicinal chemistry for building molecular complexity.[12][14]

Reactivity of 4-Iodo-3-Methoxy-1H-Pyrazole

Key Transformations

4-Iodo-3-Methoxy
-1H-Pyrazole

Suzuki Coupling
(with Boronic Acids)

Pd Catalyst, Base

Sonogashira Coupling
(with Alkynes)Pd/Cu Catalysts, Base

Heck Coupling
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Caption: Common cross-coupling reactions utilizing the C-I bond.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
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This protocol provides a representative example of how 4-iodo-3-methoxy-1H-pyrazole is

used to synthesize more complex molecules.

Vessel Preparation: To a dry microwave vial equipped with a magnetic stir bar, add 4-iodo-3-
methoxy-1H-pyrazole (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and cesium

carbonate (2.5 equiv.).

Inert Atmosphere: Seal the vial and purge with dry argon or nitrogen gas for 5-10 minutes.

Catalyst & Solvent Addition: Under the inert atmosphere, add the palladium catalyst (e.g.,

Pd(PPh₃)₄, 2-5 mol%) followed by the degassed solvent system (e.g., a mixture of 1,4-

dioxane and water).

Reaction: Place the vial in a preheated reaction block or microwave reactor and heat to the

desired temperature (e.g., 90-110 °C) for the specified time (typically 15-60 minutes).

Workup: After cooling to room temperature, dilute the reaction mixture with an organic

solvent like ethyl acetate and water. Separate the organic layer, wash with brine, dry over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product via column chromatography on silica gel to obtain the

desired coupled product.

Physical and Chemical Properties
Table 2: Properties of 4-Iodo-3-Methoxy-1H-Pyrazole

Property Value Source

CAS Number 1350325-05-1 [15]

Molecular Formula C₄H₅IN₂O [15]

Molecular Weight 224.00 g/mol [15]

Appearance Solid (typical) [9]

| IUPAC Name | 4-iodo-3-methoxy-1H-pyrazole |[9] |
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Conclusion
4-Iodo-3-methoxy-1H-pyrazole is a valuable reagent whose utility is directly linked to its

careful and informed handling. By understanding its potential hazards and adhering to a

stringent safety protocol founded on engineering controls, appropriate PPE, and prudent

laboratory practices, researchers can confidently and safely leverage its synthetic potential.

The principles of risk mitigation—from storage to disposal—are paramount for protecting

personnel and ensuring the integrity of research in the pursuit of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling of 4-iodo-3-methoxy-1H-pyrazole].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2860686#safety-and-handling-of-4-iodo-3-methoxy-
1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2860686#safety-and-handling-of-4-iodo-3-methoxy-1h-pyrazole
https://www.benchchem.com/product/b2860686#safety-and-handling-of-4-iodo-3-methoxy-1h-pyrazole
https://www.benchchem.com/product/b2860686#safety-and-handling-of-4-iodo-3-methoxy-1h-pyrazole
https://www.benchchem.com/product/b2860686#safety-and-handling-of-4-iodo-3-methoxy-1h-pyrazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2860686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2860686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

